Traditional imidazole C2-functionalization requires inefficient C-H activation or multi-step synthesis. This building block provides a pre-installed Cl for direct Suzuki/Buchwald-Hartwig couplings. Benefits: • Eliminates 3-4 synthetic steps, avoiding de novo core construction. • Superior bench stability vs 2-bromo analog, with ~19% better atom economy. • Enables rapid p38 MAP kinase inhibitor library synthesis without pyrophoric reagents. In stock for fast shipping.
2-Chloro-4-methyl-5-phenyl-1H-imidazole (CAS 1196151-99-1) is a highly functionalized heterocyclic building block characterized by a pre-installed electrophilic chlorine atom at the C2 position, alongside sterically defining C4-methyl and C5-phenyl substituents. This specific substitution pattern provides a rigid scaffold widely utilized in the synthesis of kinase inhibitors, GPCR antagonists, and advanced agrochemicals. By offering a stable C-Cl bond that is readily activated by modern palladium or nickel catalysts, this compound serves as a direct precursor for late-stage diversification, bypassing the need for de novo imidazole ring construction or low-yield C-H activation protocols [1].
Substituting this compound with its unchlorinated analog, 4-methyl-5-phenyl-1H-imidazole, forces chemists to rely on direct C-H functionalization to install C2 substituents. This approach typically suffers from poor regioselectivity, requires expensive transition-metal catalysts (e.g., Rh or Ir), and often necessitates harsh oxidants, severely limiting functional group tolerance. Alternatively, building the C2-substituted imidazole from acyclic precursors adds 3 to 4 synthetic steps, significantly reducing overall yield and increasing labor costs. Furthermore, utilizing the 2-bromo analog, while highly reactive, introduces stability issues during prolonged storage and decreases atom economy, making the 2-chloro variant a highly effective balance of bench stability and cross-coupling reactivity for scale-up procurement [1].
The pre-installed C2-chlorine allows for direct cross-coupling reactions with higher yields than unfunctionalized analogs. While direct C-H arylation of 4-methyl-5-phenyl-1H-imidazole typically yields less than 40% and suffers from regioselectivity issues, the 2-chloro derivative achieves >85% yield in a single step under standard Suzuki-Miyaura conditions [1].
| Evidence Dimension | C2-arylation yield and required synthetic steps |
| Target Compound Data | >85% yield in a single step via Pd-catalyzed cross-coupling (e.g., Pd(OAc)2/SPhos) |
| Comparator Or Baseline | Unchlorinated analog (4-methyl-5-phenyl-1H-imidazole): <40% yield via direct C-H arylation |
| Quantified Difference | 45%+ absolute yield improvement and reduction of 2-3 synthetic steps compared to de novo synthesis |
| Conditions | Standard Suzuki-Miyaura coupling conditions vs. direct C-H activation protocols |
Procuring the pre-chlorinated scaffold drastically accelerates structure-activity relationship (SAR) exploration by enabling immediate, high-yield late-stage diversification at the C2 position.
For industrial scale-up, the choice of halogen significantly impacts process efficiency. Compared to 2-bromo-4-methyl-5-phenyl-1H-imidazole, the 2-chloro variant provides a lower molecular weight while maintaining >90% conversion rates with modern bulky phosphine ligands, leading to a substantial improvement in atom economy [1].
| Evidence Dimension | Precursor mass efficiency (Atom Economy) |
| Target Compound Data | Molecular weight of 192.64 g/mol with stable C-Cl activation using modern bulky ligands (e.g., BrettPhos) |
| Comparator Or Baseline | 2-Bromo-4-methyl-5-phenyl-1H-imidazole (MW ~237.12 g/mol) |
| Quantified Difference | ~19% reduction in precursor mass required per mole of product synthesized |
| Conditions | Pilot-scale cross-coupling reactions targeting C2-aminated or arylated derivatives |
For process chemists and industrial buyers, the 2-chloro variant offers improved atom economy and reduces halogenated waste generation without sacrificing coupling efficiency.
The electron-withdrawing nature of the C2-chlorine atom fundamentally alters the acidity of the imidazole N-H bond. This shifts the pKa, allowing for N-alkylation under significantly milder basic conditions compared to the unchlorinated baseline, which requires aggressive, pyrophoric bases [1].
| Evidence Dimension | Required base strength for N-H deprotonation |
| Target Compound Data | N-alkylation achievable with mild bases (e.g., K2CO3 in DMF at 60°C) due to electron-withdrawing C2-Cl lowering N-H pKa |
| Comparator Or Baseline | Unchlorinated analog (4-methyl-5-phenyl-1H-imidazole): Requires strong bases (e.g., NaH in THF at 0°C) due to higher N-H pKa (~14) |
| Quantified Difference | Elimination of pyrophoric bases (NaH) and transition to ambient/mild heating conditions |
| Conditions | N-alkylation or N-protection steps in multi-step synthesis |
Enables the use of base-sensitive functional groups in parallel synthesis and improves safety profiles for large-scale manufacturing.
Because of its high conversion rates in Suzuki and Buchwald-Hartwig couplings, 2-Chloro-4-methyl-5-phenyl-1H-imidazole is highly effective for pharmaceutical libraries targeting p38 MAP kinase or other targets where the 4-methyl-5-phenyl-imidazole core is privileged. Buyers can procure this to rapidly screen C2-aryl or C2-amino derivatives without rebuilding the heterocyclic core, avoiding the low yields of direct C-H functionalization [1].
Driven by its ~19% better atom economy compared to 2-bromo analogs and its compatibility with modern Pd-catalyst systems, this scaffold is an excellent starting material for process chemistry routes requiring large-scale C2-functionalization. It minimizes halogen waste and reduces raw material mass requirements [2].
Thanks to the pKa-lowering effect of the C2-chlorine, this compound is highly suited for workflows requiring N-alkylation in the presence of base-sensitive moieties. It allows industrial chemists to bypass pyrophoric reagents like NaH, streamlining the processability and safety of advanced intermediates [3].